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Compound of Interest

Compound Name: PD-147693

Cat. No.: B1221360

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing (+)-PD 128907, a potent
and selective dopamine D3 receptor agonist, for the investigation of dopamine signaling
pathways. This document offers detailed protocols for key in vitro and in vivo experiments,
alongside structured data tables and visualizations to facilitate experimental design and data
interpretation.

Introduction to (+)-PD 128907

(+)-PD 128907 is a high-affinity agonist for the dopamine D3 receptor, demonstrating significant
selectivity over other dopamine receptor subtypes, particularly the D2 and D4 receptors. Its
specific pharmacological profile makes it an invaluable tool for elucidating the physiological and
pathological roles of the D3 receptor in the central nervous system. The D3 receptor is
predominantly expressed in limbic brain regions associated with cognition, emotion, and
reward, making it a key target for therapeutic development in conditions such as substance use
disorders, Parkinson's disease, and schizophrenia.

Data Presentation: Quantitative Pharmacological
Profile of (+)-PD 128907

The following tables summarize the binding affinities of (+)-PD 128907 for human dopamine
D2, D3, and D4 receptors, providing a clear comparison of its selectivity.
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Table 1: Radioligand Binding Affinities (Ki) of (+)-PD 128907

Receptor oo . .

Radioligand Ki (nM) Cell Line Reference
Subtype
Dopamine D3 [BH]Spiperone 1.43 CHO K1 [1]
Dopamine D2L [3H]Spiperone 20 CHO K1 [1]
Dopamine D4.2 [BH]Spiperone 169 CHO K1 [1]

Table 2: Functional Potency (EC50) of (+)-PD 128907

Receptor

Assay EC50 (nM) Effect Reference
Subtype

Cell Firing ] o

o Dopamine D2/D3 33 Inhibition [2]

Inhibition

Dopamine

Release Dopamine D2/D3 66 Inhibition [2]

Inhibition

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key dopamine signaling
pathways and the experimental workflows detailed in this document.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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